3-Bromopiperidin-1-ium-4-one;bromide

• IUPAC Name: 3-bromopiperidin-1-ium-4-one;bromide
• InChI: InChI=1S/C5H8BrNO.BrH/c6-4-3-7-2-1-5(4)8;/h4,7H,1-3H2;1H
• InChI Key: OEXCMWXGWPQSDP-UHFFFAOYSA-N
• Canonical SMILES: C1C[NH2+]CC(C1=O)Br.[Br-]
• Molecular Formula: C5H9Br2NO
• Molecular Weight: 258.94 g/mol

Description

3-Bromopiperidin-1-ium-4-one;bromide is a quaternary ammonium bromide salt featuring a piperidine ring substituted with a bromine atom at position 3 and a ketone group at position 3. The nitrogen atom is fully alkylated, forming a positively charged piperidinium ion paired with a bromide counterion. Piperidinium derivatives are often studied for their biological activity, solubility, and stability, but detailed data on this particular compound remain speculative without direct experimental reports.

Comparison with Similar Compounds

Structural and Functional Analogues

The following table summarizes key compounds structurally or functionally related to 3-Bromopiperidin-1-ium-4-one;bromide:

Compound Name	Molecular Formula	Molecular Weight	Key Properties/Applications	References
3-Bromopiperidin-1-ium-4-one;bromide*	C₅H₉Br₂NO	283.94†	Hypothetical: Potential drug intermediate or ionic liquid	-
Sepantronium Bromide (YM-155)	C₂₀H₁₉BrN₄O₃	443.29	Antitumor agent (IC₅₀: 0.54 nM in PC-3 cells); inhibits survivin protein
1-Butyl-1-methylpiperidinium Bromide	C₁₀H₂₀BrN	234.18	Ionic liquid; used in electrochemistry and solvents
1-Benzyl-4-bromopiperidin-3-one	C₁₂H₁₄BrNO	268.15	Synthetic intermediate; brominated piperidone scaffold
Methyl Bromide	CH₃Br	94.94	Fumigant; highly toxic with delayed neurotoxicity

*Hypothetical molecular formula and weight derived from nomenclature. †Calculated based on atomic composition.

Physicochemical Properties

• Solubility : Sepantronium Bromide is sparingly soluble in aqueous solutions, necessitating formulation optimization for drug delivery . Ionic liquids like 1-Butyl-1-methylpiperidinium Bromide exhibit high solubility in polar solvents .
• Stability : Quaternary ammonium salts (e.g., piperidinium bromides) are generally stable under ambient conditions but may degrade under strong acidic/basic environments. Methyl Bromide’s volatility necessitates stringent handling protocols .